Cas no 52714-30-4 (2-Propyn-1-one, 3,3'-(1,4-phenylene)bis[1-phenyl-)

• Product Name: 2-Propyn-1-one, 3,3'-(1,4-phenylene)bis[1-phenyl-
• CAS No: 52714-30-4
• MF: C₂₄H₁₄O₂
• MW: 334.366766452789
• CID: 359032
• PubChem ID: 13244713
• Update Time: 2025-04-19

2-Propyn-1-one, 3,3'-(1,4-phenylene)bis[1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-[4-(3-oxo-3-phenylprop-1-ynyl)phenyl]-1-phenylprop-2-yn-1-one
• 1,4-bis(3-phenyl-3-oxo-1-propynyl)benzene
• 52714-30-4
• DTXSID60531527
• 3,3'-(1,4-Phenylene)bis(1-phenylprop-2-yn-1-one)
• 2-Propyn-1-one, 3,3'-(1,4-phenylene)bis[1-phenyl-

• Inchi： 1S/C24H14O2/c25-23(21-7-3-1-4-8-21)17-15-19-11-13-20(14-12-19)16-18-24(26)22-9-5-2-6-10-22/h1-14H
• InChI Key： APLACSVGMBXINH-UHFFFAOYSA-N
• SMILES： O=C(C#CC1C=CC(C#CC(C2C=CC=CC=2)=O)=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 334.09942
• Monoisotopic Mass: 334.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14